(R)-2-(Piperidin-2-yl)acetic acid
Overview
Description
(R)-2-(Piperidin-2-yl)acetic acid, also known as (R)-2-PAA, is an amino acid derivative that has gained significant attention in recent years due to its potential applications in various fields of science. This compound is a chiral molecule, meaning that it exists in two different forms, the (R)- and (S)-enantiomers. In
Mechanism of Action
The mechanism of action of (R)-2-(Piperidin-2-yl)acetic acid is not yet fully understood. However, studies have shown that it acts as an agonist of the GABA-B receptor, which is involved in the regulation of neurotransmitter release in the brain. This receptor is also involved in the modulation of pain, anxiety, and addiction.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, this compound has been shown to have neuroprotective effects, which can help protect the brain from damage caused by various factors such as oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using (R)-2-(Piperidin-2-yl)acetic acid in lab experiments include its potential as a chiral building block in organic synthesis and its potential application in the development of new drugs. However, the limitations of using this compound include its complex synthesis process, which requires high-level expertise in organic chemistry, and the limited availability of this compound.
Future Directions
There are several future directions for the study of (R)-2-(Piperidin-2-yl)acetic acid. One potential direction is the development of new drugs based on this compound for the treatment of various diseases such as Alzheimer's and Parkinson's. Another potential direction is the study of the mechanism of action of this compound to better understand its potential applications in various fields of science. Additionally, the development of new synthesis methods for this compound could help increase its availability and reduce the cost of production.
Scientific Research Applications
(R)-2-(Piperidin-2-yl)acetic acid has been extensively studied for its potential applications in various fields of science. One of the most significant applications is in the development of new drugs. This compound has been shown to have potential as an anti-inflammatory agent, a neuroprotective agent, and a potential treatment for various diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been studied for its potential use in the development of new materials and as a chiral building block in organic synthesis.
Properties
IUPAC Name |
2-[(2R)-piperidin-2-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c9-7(10)5-6-3-1-2-4-8-6/h6,8H,1-5H2,(H,9,10)/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRNLNZMJMCUWNV-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN[C@H](C1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80366439 |
Source
|
| Record name | [(2R)-Piperidin-2-yl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80366439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
69222-96-4 |
Source
|
| Record name | [(2R)-Piperidin-2-yl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80366439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[3,5-bis(trifluoromethyl)phenyl]benzenesulfonyl Chloride](/img/structure/B1596783.png)
![[3'-(Trifluoromethyl)[1,1'-biphenyl]-4-yl]methanol](/img/structure/B1596800.png)
